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Compound of Interest
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Compound Name:
yl)propanenitrile

Cat. No.: B092014

Technical Guide: 3-(3-Formyl-1H-indol-1-
yl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3-Formyl-1H-indol-1-yl)propanenitrile is a versatile heterocyclic compound featuring a
functionalized indole core. The indole motif is a privileged scaffold in medicinal chemistry,
appearing in a wide array of biologically active compounds and approved pharmaceuticals. The
presence of both a formyl group and a propanenitrile side chain on the indole ring makes this
molecule a valuable intermediate for the synthesis of more complex indole derivatives. Its
potential applications span various research areas, including the development of novel
therapeutics, agrochemicals, and advanced organic electronic materials.[1] This guide provides
a comprehensive overview of its physical and chemical properties, a detailed experimental
protocol for its synthesis and characterization, and an exploration of its potential applications.

Physicochemical Properties

A summary of the key physical and chemical properties of 3-(3-Formyl-1H-indol-1-
yl)propanenitrile is presented below. While some specific experimental values are not publicly
available, predicted data and properties of analogous compounds provide valuable insights.
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Table 1: Physical and Chemical Properties of 3-(3-Formyl-1H-indol-1-yl)propanenitrile

Property Value Source
CAS Number 18109-11-0 [11[2]
Molecular Formula C12H10N20 [1][3]
Molecular Weight 198.22 g/mol [11[3]
Appearance Off-white solid [1]
Purity > 99% (ELSD) [1]
Melting Point Not reported

Boiling Point Not reported

Not reported; likely soluble in

polar organic solvents such as

Solubility ]
DMF, DMSO, and chlorinated
solvents.

Storage Conditions Store at 0-8°C [1]

Spectral Data:

While a comprehensive set of spectral data is not readily available in the public domain, a 13C
NMR spectrum is known to exist.[4] The expected spectral characteristics are outlined below
based on the analysis of related indole derivatives.[5]

Table 2: Expected Spectral Characteristics
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Technique Expected Features

Signals corresponding to the indole ring protons,
1H NMR the formyl proton (aldehyde), and the methylene

protons of the propanenitrile side chain.

Resonances for the indole ring carbons, the
13C NMR formyl carbon, the nitrile carbon, and the

carbons of the propanenitrile side chain.[4]

Characteristic absorption bands for the C=0
R Spect stretch of the aldehyde, the C=N stretch of the
ectrosco
P Py nitrile, and C-H and N-H stretching and bending

vibrations of the indole ring.

A molecular ion peak corresponding to the
Mass Spectrometry molecular weight of the compound (198.22
g/mol ).[3]

Experimental Protocols

The following section details the synthetic methodology and characterization of 3-(3-Formyl-
1H-indol-1-yl)propanenitrile.

Synthesis of 3-(3-Formyl-1H-indol-1-yl)propanenitrile

The synthesis of this compound can be achieved through a two-step process: the formylation
of indole followed by N-alkylation with acrylonitrile.

Step 1: Vilsmeier-Haack Formylation of Indole to produce Indole-3-carboxaldehyde
This well-established reaction introduces a formyl group at the C3 position of the indole ring.

o Materials: Indole, phosphorus oxychloride (POCIs), N,N-dimethylformamide (DMF), sodium
hydroxide (NaOH), ice.

e Procedure:
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o In a three-necked flask equipped with a mechanical stirrer and a dropping funnel, cool
DMF in an ice-salt bath.

o Slowly add phosphorus oxychloride to the cooled DMF with continuous stirring.

o Dissolve indole in a minimal amount of DMF and add this solution dropwise to the
Vilsmeier reagent (POCIs in DMF) at a temperature maintained below 10°C.

o After the addition is complete, allow the reaction mixture to stir at room temperature and
then heat gently (around 35-40°C) until the reaction is complete (monitored by TLC).

o Carefully quench the reaction by pouring the mixture onto crushed ice.

o Neutralize the acidic solution by the slow addition of an aqueous solution of sodium
hydroxide until the product precipitates.

o Collect the precipitated indole-3-carboxaldehyde by filtration, wash thoroughly with water,
and dry.

Step 2: N-Alkylation of Indole-3-carboxaldehyde with Acrylonitrile
This step introduces the propanenitrile side chain at the N1 position of the indole ring.

o Materials: Indole-3-carboxaldehyde, acrylonitrile, a suitable base (e.g., sodium hydride,
potassium carbonate), and a polar aprotic solvent (e.g., DMF, acetonitrile).

e Procedure:

o Dissolve indole-3-carboxaldehyde in the chosen solvent in a reaction flask under an inert
atmosphere (e.g., nitrogen or argon).

o Add the base portion-wise to the solution at room temperature.
o Slowly add acrylonitrile to the reaction mixture.

o Stir the reaction at room temperature or with gentle heating until completion (monitored by
TLC).
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o Quench the reaction with water and extract the product with a suitable organic solvent
(e.g., ethyl acetate).

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o Purify the crude product by column chromatography on silica gel to obtain 3-(3-Formyl-
1H-indol-1-yl)propanenitrile.

Characterization Methods

Thin Layer Chromatography (TLC): Monitor the progress of the reactions using silica gel
plates and an appropriate solvent system (e.g., ethyl acetate/hexane). Visualize the spots
under UV light.

Column Chromatography: Purify the final product using a silica gel column with a gradient of
ethyl acetate in hexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Record 'H and 13C NMR spectra in a
suitable deuterated solvent (e.g., CDCIs, DMSO-ds) to confirm the structure of the product.

Mass Spectrometry (MS): Obtain a mass spectrum to confirm the molecular weight of the
synthesized compound.

Infrared (IR) Spectroscopy: Record an IR spectrum to identify the characteristic functional
groups (aldehyde C=0, nitrile C=N).

Potential Applications and Research Directions

3-(3-Formyl-1H-indol-1-yl)propanenitrile serves as a key building block in several areas of

chemical and pharmaceutical research.

Drug Discovery: The indole nucleus is a cornerstone in the development of anticancer
agents.[1] This compound can be used as a starting material for the synthesis of novel indole
derivatives with potential cytotoxic activity against various cancer cell lines. Further
modifications of the formyl and nitrile functionalities could lead to the discovery of potent and
selective therapeutic agents.
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o Agrochemicals: Indole derivatives have also found applications in agriculture as herbicides,
fungicides, and plant growth regulators. The unique substitution pattern of this compound
makes it an attractive scaffold for the development of new agrochemicals.

o Organic Electronics: The electron-rich indole core is a promising component for the design of
organic semiconductors and other materials for electronic applications.[1] This compound
could be utilized in the synthesis of novel organic electronic materials with tailored
properties.

Visualized Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of 3-
(3-Formyl-1H-indol-1-yl)propanenitrile.
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Workflow for Synthesis and Characterization
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Caption: Synthesis and characterization workflow.
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Conclusion

3-(3-Formyl-1H-indol-1-yl)propanenitrile is a compound of significant interest due to its
versatile chemical nature and its potential as a precursor for a wide range of functional
molecules. This guide has provided a summary of its known properties and a detailed,
plausible protocol for its synthesis and characterization. Further research into the biological
activities of this compound and its derivatives is warranted and could lead to exciting
discoveries in medicine, agriculture, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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